Cas no 1189699-11-3 (N-(2,5-dimethylphenyl)-3-{8-methyl-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-3-yl}propanamide)

N-(2,5-dimethylphenyl)-3-{8-methyl-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-3-yl}propanamide structure

1189699-11-3 structure

Product Name:N-(2,5-dimethylphenyl)-3-{8-methyl-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-3-yl}propanamide

CAS No:1189699-11-3

MF:C₂₂H₂₂N₄O₂

MW:374.435684680939

CID:5390367

Update Time:2023-11-20

N-(2,5-dimethylphenyl)-3-{8-methyl-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-3-yl}propanamide Chemical and Physical Properties

Names and Identifiers

- N-(2,5-dimethylphenyl)-3-(8-methyl-4-oxo-5H-pyrimido[5,4-b]indol-3-yl)propanamide
- N-(2,5-dimethylphenyl)-3-{8-methyl-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-3-yl}propanamide
- Inchi： 1S/C22H22N4O2/c1-13-5-7-17-16(10-13)20-21(25-17)22(28)26(12-23-20)9-8-19(27)24-18-11-14(2)4-6-15(18)3/h4-7,10-12,25H,8-9H2,1-3H3,(H,24,27)
- InChI Key： AGIFKDCMHRWEFC-UHFFFAOYSA-N
- SMILES： C(NC1=CC(C)=CC=C1C)(=O)CCN1C=NC2C3=C(NC=2C1=O)C=CC(C)=C3

Computed Properties

Exact Mass: 374.174
Monoisotopic Mass: 374.174
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 28
Rotatable Bond Count: 4
Complexity: 636
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 77.6A^2

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